6-Amino-4,4-dimethyl-1,2-dihydroisoquinolin-3(4H)-one

• IUPAC Name: 6-amino-4,4-dimethyl-1,2-dihydroisoquinolin-3-one
• InChI: InChI=1S/C11H14N2O/c1-11(2)9-5-8(12)4-3-7(9)6-13-10(11)14/h3-5H,6,12H2,1-2H3,(H,13,14)
• InChI Key: FVGHNIFJSCCXFE-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(CNC1=O)C=CC(=C2)N)C
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol

Description

6-Amino-4,4-dimethyl-1,2-dihydroisoquinolin-3(4H)-one, also known as 6-ADIM, is a heterocyclic organic compound belonging to the isoquinoline family. It is a colorless solid that has been used in scientific research due to its interesting properties and potential applications.

Scientific Research Applications

Anticancer Activity

Isoquinoline derivatives have been extensively researched for their anticancer properties. A study on N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine, a compound related to the structural family of 6-Amino-4,4-dimethyl-1,2-dihydroisoquinolin-3(4H)-one, highlighted its potent apoptosis-inducing activity, demonstrating effectiveness in cell-based assays and xenograft cancer models due to excellent blood-brain barrier penetration (Sirisoma et al., 2009).

Synthesis of Alkaloids

The synthesis of tetrahydroisoquinoline alkaloids using anodic cyanation highlights the chemical versatility and potential applications of isoquinoline derivatives in creating complex natural products. This method allows for efficient synthesis of compounds with potential therapeutic uses, demonstrating the utility of isoquinoline derivatives in organic synthesis (Louafi et al., 2010).

Antifungal Properties

Pyrimido[4,5-c]isoquinolinones, obtained from a solvent-free multicomponent reaction, exhibited notable antifungal activity, particularly against dermatophytes. This showcases the potential of isoquinoline derivatives in developing new antifungal agents with significant biological activity (Quiroga et al., 2006).

Local Anesthetic Activity

The evaluation of 1-Aryltetrahydroisoquinoline alkaloid derivatives for local anesthetic activity and acute toxicity revealed that these compounds exhibit high potency and could serve as promising drug candidates for local anesthesia. This underscores the potential of isoquinoline derivatives in the development of new anesthetic agents (Azamatov et al., 2023).